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Introduction
4'-O-Methylnyasol is a derivative of the naturally occurring lignan, Nyasol. While scientific

literature extensively covers the chemical properties and biological activities of Nyasol, specific

data on 4'-O-Methylnyasol is sparse. This guide provides a comprehensive overview of the

chemical structure of 4'-O-Methylnyasol, alongside a detailed examination of its parent

compound, Nyasol. The information presented on Nyasol, including its biological effects and

associated signaling pathways, serves as a foundational reference for predicting the potential

characteristics and activities of its 4'-O-methylated derivative.

Chemical Structure
The chemical structure of 4'-O-Methylnyasol is deduced from its parent compound, Nyasol.

Nyasol, also known as cis-hinokiresinol, is systematically named 4,4'-((1Z,3R)-penta-1,4-diene-

1,3-diyl)diphenol[1]. The designation "4'-O-Methylnyasol" indicates the methylation of the

hydroxyl group at the 4' position of one of the phenol rings.

Table 1: Chemical Identification of 4'-O-Methylnyasol and Nyasol
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Identifier
4'-O-Methylnyasol
(Predicted)

Nyasol

IUPAC Name

4-((1Z,3R)-3-(4-

methoxyphenyl)penta-1,4-

dien-1-yl)phenol

4,4'-((1Z,3R)-penta-1,4-diene-

1,3-diyl)diphenol[1]

Molecular Formula C18H18O2 C17H16O2[2]

Molecular Weight 266.34 g/mol 252.31 g/mol [2]

SMILES
C=C--INVALID-LINK--

c2ccc(OC)cc2

C=C--INVALID-LINK--

c2ccc(O)cc2[2]

InChI Key (Predicted)
VEAUNWQYYMXIRB-

JHAQOBCDSA-N[2]

Physicochemical Properties of the Parent
Compound: Nyasol
While specific experimental data for 4'-O-Methylnyasol is not readily available, the properties

of Nyasol provide a valuable baseline.

Table 2: Physicochemical Properties of Nyasol

Property Value

Molecular Weight 252.31 g/mol [2]

Molecular Formula C17H16O2[2]

Description
A lignan found in Anemarrhena

asphodeloides[1]

XLogP3 3.3

Biological Activity of the Parent Compound: Nyasol
Nyasol has been the subject of various studies, revealing a range of biological activities. These

findings offer insights into the potential therapeutic applications of Nyasol and its derivatives.
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Antiviral Activity
Nyasol has been identified as an active principle from Anemarrhena asphodeloides with the

ability to inhibit the respiratory syncytial virus (RSV)[1].

Anti-inflammatory Activity
(-)-Nyasol has demonstrated significant anti-inflammatory properties. It inhibits

cyclooxygenase-2 (COX-2)-mediated prostaglandin E2 (PGE2) production and inducible nitric

oxide synthase (iNOS)-mediated nitric oxide (NO) production in lipopolysaccharide (LPS)-

treated RAW 264.7 cells[3][4][5]. It also inhibits 5-lipoxygenase (5-LOX)-mediated leukotriene

production[3][5].

Experimental Protocols for the Parent Compound:
Nyasol
Detailed experimental protocols for the synthesis and biological evaluation of Nyasol have

been published. A practical total synthesis of racemic nyasol has been achieved with a good

overall yield[6].

Synthesis of (±)-Nyasol
A concise, seven-step synthesis of racemic nyasol has been reported, starting from

commercially available materials[6]. The key steps involve the chelation-controlled reduction of

an α-hydroxyketo intermediate to form an anti-1,2-diol, followed by a stereospecific elimination

reaction of a 1,3-cyclic thionocarbonate intermediate to yield the Z-alkene structure of

nyasol[6].

In Vitro Anti-inflammatory Assay
The anti-inflammatory activity of (-)-Nyasol was evaluated by measuring its effect on PGE2 and

NO production in LPS-stimulated RAW 264.7 macrophage-like cells[3][5].

Cell Culture: RAW 264.7 cells were cultured in an appropriate medium.

Treatment: Cells were treated with various concentrations of (-)-Nyasol in the presence of

LPS.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/17886842/
https://pubmed.ncbi.nlm.nih.gov/20091263/
https://www.researchgate.net/publication/41103578_--Nyasol_cis-hinokiresinol_a_norneolignan_from_the_rhizomes_of_Anemarrhena_asphodeloides_is_a_broad_spectrum_inhibitor_of_eicosanoid_and_nitric_oxide_production
https://pure.ewha.ac.kr/en/publications/nyasol-cis-hinokiresinol-a-norneolignan-from-the-rhizomes-of-anem/
https://pubmed.ncbi.nlm.nih.gov/20091263/
https://pure.ewha.ac.kr/en/publications/nyasol-cis-hinokiresinol-a-norneolignan-from-the-rhizomes-of-anem/
https://tandf.figshare.com/articles/journal_contribution/Practical_Synthesis_of_177_Nyasol/1181949
https://tandf.figshare.com/articles/journal_contribution/Practical_Synthesis_of_177_Nyasol/1181949
https://tandf.figshare.com/articles/journal_contribution/Practical_Synthesis_of_177_Nyasol/1181949
https://pubmed.ncbi.nlm.nih.gov/20091263/
https://pure.ewha.ac.kr/en/publications/nyasol-cis-hinokiresinol-a-norneolignan-from-the-rhizomes-of-anem/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609680?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Measurement of NO Production: The concentration of nitrite in the culture medium was

measured as an indicator of NO production.

Measurement of PGE2 Production: The amount of PGE2 in the culture medium was

quantified using an enzyme immunoassay kit.

Potential Signaling Pathways
Based on the observed anti-inflammatory effects of Nyasol, it is likely to modulate signaling

pathways involved in inflammation. The inhibition of iNOS and COX-2 suggests an interaction

with the NF-κB signaling pathway, which is a key regulator of these inflammatory mediators.
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Caption: Proposed anti-inflammatory signaling pathway of Nyasol.
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Structure-Activity Relationship and the Role of 4'-O-
Methylation
The biological activity of phenolic compounds like Nyasol is often attributed to their hydroxyl

groups. Methylation of a phenolic hydroxyl group, as in 4'-O-Methylnyasol, can significantly

alter the molecule's properties:

Polarity and Bioavailability: Methylation decreases polarity, which can affect solubility and the

ability to cross cell membranes, potentially altering bioavailability.

Receptor Binding: The hydroxyl group may be crucial for hydrogen bonding with biological

targets. Replacing it with a methoxy group can disrupt or alter these interactions, leading to a

change in biological activity.

Metabolism: The phenolic hydroxyl group is a potential site for metabolic conjugation (e.g.,

glucuronidation or sulfation). Methylation can block this metabolic pathway, potentially

increasing the compound's half-life.

Without specific experimental data for 4'-O-Methylnyasol, it is difficult to predict the precise

impact of this modification. However, it is plausible that the antiviral and anti-inflammatory

activities observed for Nyasol may be altered in its 4'-O-methylated form. Further research is

required to elucidate the specific biological profile of 4'-O-Methylnyasol.

Conclusion
4'-O-Methylnyasol is a structurally defined derivative of the biologically active natural product,

Nyasol. While direct experimental data for 4'-O-Methylnyasol is currently limited in the public

domain, the extensive research on Nyasol provides a strong foundation for predicting its

potential properties and for guiding future research. The anti-inflammatory and antiviral

activities of Nyasol suggest that 4'-O-Methylnyasol and other derivatives are promising

candidates for further investigation in drug discovery and development. The synthesis and

biological evaluation of 4'-O-Methylnyasol are necessary to determine the impact of 4'-O-

methylation on the therapeutic potential of the Nyasol scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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